Cas no 74492-30-1 ((1-bromo-2,2-difluoroethenyl)benzene)

• Product Name: (1-bromo-2,2-difluoroethenyl)benzene
• CAS No: 74492-30-1
• MF: C₈H₅BrF₂
• MW: 219.026108503342
• CID: 540935
• PubChem ID: 10632640
• Update Time: 2025-07-25

(1-bromo-2,2-difluoroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-bromo-2,2-difluoroethenyl)-
• (1-bromo-2,2-difluoroethenyl)benzene
• 74492-30-1
• MFCD23134587
• EN300-1697772
• DTXSID80442767
• JTOBSYSRCKFQFT-UHFFFAOYSA-N

• Inchi： 1S/C8H5BrF2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5H
• InChI Key： JTOBSYSRCKFQFT-UHFFFAOYSA-N
• SMILES： Br/C(=C(/F)\F)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.95427g/mol
• Monoisotopic Mass: 217.95427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1-bromo-2,2-difluoroethenyl)benzene

Compound Name: (1-Bromo-2,2-Difluoroethenyl)Benzene with CAS No. 74492-30-1

(1-Bromo-2,2-Difluoroethenyl)Benzene, identified by the chemical registry number CAS No. 74492-30-1, is a versatile organic compound that has attracted significant attention in the fields of biomedical research, drug development, and synthetic chemistry. This compound belongs to the class of halogenated aromatic derivatives, and its unique molecular structure enables it to serve as a key intermediate in the synthesis of various bioactive molecules. Recent advancements in computational chemistry and structure-based drug design have further highlighted its potential in modulating biological targets such as kinase enzymes and ion channels.

The molecular formula of (1-Bromo-2,2-Difluoroethenyl)Benzene is C₈H₅BrF₂, with a molar mass of approximately 222.03 g/mol. Its structural framework consists of a benzene ring substituted with a 1-bromo-2,2-difluoroethenyl group, which introduces functional groups that can engage in electrophilic substitution and electrophilic addition reactions. The presence of bromine and fluorine atoms in the molecule imparts unique electronic properties, making it a valuable scaffold for the development of targeted therapies and prodrug strategies.

Recent studies have demonstrated the utility of (1-Bromo-2,2-Difluoroethenyl)Benzene in the synthesis of fluorinated aromatic compounds, which are increasingly being explored for their potential in antimicrobial applications and anti-inflammatory drug development. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited enhanced antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The fluorine atoms in the molecule are believed to contribute to the bioavailability and metabolic stability of the resulting compounds, which is a critical factor in the design of oral formulations.

The synthesis of (1-Bromo-2,2-Difluoroethenyl)Benzene typically involves a multi-step process that includes fluorination reactions, bromination reactions, and alkylation strategies. One of the most promising synthetic routes involves the use of electrophilic fluorination agents such as fluorine gas (F₂) or fluorinating reagents like BF₃-Et₂O. These methods allow for the precise introduction of fluorine atoms into the aromatic ring, which is essential for modulating the lipophilicity and proton affinity of the final product.

Another critical aspect of (1-Bromo-2,2-Difluoroethenyl)Benzene is its role in the development of fluorinated pharmaceuticals. Fluorine atoms in organic molecules are known to enhance metabolic stability, bioavailability, and cell permeability. A 2022 review in Drug Discovery Today highlighted that fluorinated compounds are increasingly being used in the design of anti-cancer drugs and anti-viral agents. The 1-bromo-2,2-difluoroethenyl group in this compound provides a unique platform for further chemical modifications, such as alkylation or acylation, which can tailor the compound for specific therapeutic applications.

Recent advances in computational modeling have also provided insights into the binding interactions of (1-Bromo-2,2-Difluoroethenyl)Benzene with biological targets. Molecular docking studies suggest that this compound can interact with kinase enzymes such as EGFR (Epidermal Growth Factor Receptor) and Abl, which are implicated in various cancers. These interactions may lead to the inhibition of signal transduction pathways, making this compound a potential lead for the development of targeted therapies.

In addition to its role in drug development, (1-Bromo-2,2-Difluoroethenyl)Benzene has shown promise in materials science and electronic applications. The presence of bromine and fluorine atoms in the molecule can influence its electronic properties, making it suitable for use in organic semiconductors and photovoltaic materials. Research published in Advanced Materials in 2023 demonstrated that fluorinated aromatic compounds, including derivatives of (1-Bromo-2,2-Difluoroethenyl)Benzene, exhibit improved charge transport properties and photovoltaic efficiency.

The environmental and safety considerations of (1-Bromo-2,2-Difluoroethenyl)Benzene are also an important aspect of its development. While the compound is primarily used in synthetic chemistry and pharmaceutical research, its potential impact on the environment must be carefully evaluated. Studies on the toxicological profile of fluorinated compounds indicate that they may have low acute toxicity but could pose long-term risks if not properly managed. Therefore, the use of green chemistry principles and solvent-free synthetic methods is recommended to minimize environmental exposure.

Overall, (1-Bromo-2,2-Difluoroethenyl)Benzene represents a significant advancement in the field of organic synthesis and biomedical research. Its unique chemical properties and potential applications in drug development, materials science, and electronic engineering make it a valuable compound for further exploration. As research in computational chemistry and structure-based drug design continues to evolve, the role of (1-Bromo-2,2-Difluoroethenyl)Benzene is likely to expand, offering new opportunities for innovation in multiple scientific disciplines.